Adenosine A3 Receptor

Target Description

The Adenosine A3 Receptor (ADORA3) is a G protein-coupled receptor primarily coupled to Gi/o proteins, mediating the inhibitory effects of adenosine. It plays a crucial role in regulating cellular processes such as inflammation, immune response, and cell proliferation. ADORA3 is a promising therapeutic target for various conditions including asthma, glaucoma, cancer, and ischemic injury due to its involvement in modulating inflammatory pathways and cell survival.